Cas no 2165521-14-0 (tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 2165521-14-0
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 4770490
• Update Time: 2026-02-26

tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate
• tert-Butyl exo-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate
• tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-11-5-4-6-12(16)8-10(7-11)9-15/h10-12H,4-8H2,1-3H3
• InChI Key： HVAISZQSMBCHCY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCCC1CC(C#N)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 53.3

Additional information on tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate

Introduction to Tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 2165521-14-0)

Tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate, identified by its CAS number 2165521-14-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azabicycloalkanes, a structural motif known for its potential in drug design due to its rigid bicyclic framework and functionalizable substituents. The presence of a cyano group and a tert-butyl ester moiety further enhances its utility as a synthetic intermediate in the development of bioactive molecules.

The tert-butyl group, a well-known protective group in organic synthesis, contributes to the stability of the molecule during various chemical transformations. This characteristic makes it particularly valuable in multi-step synthetic routes where selective protection and deprotection are crucial. Additionally, the exocyclic tertiary amine at the 3-position, combined with the stereochemistry specified as (1S,5R), introduces a level of structural complexity that is often exploited in the design of enzyme inhibitors and other biologically active compounds.

The bicyclic core, specifically bicyclo[3.3.1]nonane, is an intriguing scaffold that mimics natural product structures, which are frequently recognized for their pharmacological properties. The incorporation of an azabicycloalkane ring system into drug candidates can lead to enhanced binding affinity and selectivity due to steric constraints imposed by the fused rings. This structural feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes with specific binding pockets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. Studies have shown that azabicycloalkanes can effectively occupy deep binding pockets in target proteins, leading to potent inhibition. The cyano group at the 9-position serves as a hydrogen bond acceptor and may participate in π-stacking interactions, further modulating binding affinity.

In the context of medicinal chemistry, the synthesis of analogs derived from tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate has been explored for its potential as a scaffold for novel therapeutics. For instance, modifications at the carboxylate position have led to derivatives with improved pharmacokinetic profiles and reduced toxicity. The tert-butyl ester can be readily hydrolyzed under mild conditions to reveal the carboxylic acid functionality, allowing for further derivatization into amides or other pharmacologically relevant groups.

The stereochemistry of this compound is another critical aspect that influences its biological activity. The absolute configuration at the stereocenters (1S,5R) has been carefully determined through X-ray crystallography and NMR spectroscopy. Such precise stereochemical information is essential for ensuring enantiopurity during large-scale synthesis and for interpreting biological data accurately.

Current research in this area focuses on leveraging biocatalysis and flow chemistry to streamline the synthesis of complex azabicycloalkanes like this one. These methodologies offer advantages such as higher yields, reduced waste generation, and improved scalability compared to traditional multi-step approaches. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high chemical efficiency.

The potential applications of tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique structural features of this compound make it a versatile building block for designing molecules with tailored properties.

In conclusion, tert-butyl 3-exo-(1S,5R)-3-cyano-9-azabicyclo[3.3.1]nonane-9-carboxylate (CAS No. 2165521-14-0) represents an exciting opportunity for researchers in medicinal chemistry and chemical biology. Its complex structure, functionalizable substituents, and well-defined stereochemistry position it as a valuable intermediate for developing novel bioactive molecules with significant therapeutic potential.